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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for 2-Ethylhexyl acetate
(CAS No. 103-09-3). This document synthesizes key data from various safety data sheets and

chemical databases to facilitate a thorough understanding of its potential hazards.

GHS Hazard Classification
2-Ethylhexyl acetate is a combustible liquid that can cause skin irritation and is toxic to

aquatic life.[1] The GHS classification is based on its physicochemical, toxicological, and

ecotoxicological properties. The harmonized classification may vary slightly between regulatory

bodies; however, the following represents a consensus from multiple sources.
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2 Warning

H315: Causes

skin irritation[1]

[2][3][4][5]

Hazardous to the

Aquatic

Environment,

Acute Hazard

2
No Pictogram

Required
No Signal Word

H401: Toxic to

aquatic life[1][2]

[3]

Some sources also indicate the potential for serious eye irritation (Category 2, H319) and

respiratory irritation (STOT SE Category 3, H335). However, there is less consensus on these

classifications.

Physicochemical Properties
The physicochemical properties of 2-Ethylhexyl acetate are crucial for understanding its

behavior and potential hazards, particularly its flammability.
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Property Value Reference

Molecular Formula C10H20O2 [2]

Molecular Weight 172.26 g/mol [3]

Appearance Colorless liquid [6]

Odor Fruity, pleasant odor [7]

Boiling Point 199 °C (390.2 °F) [6]

Melting Point -92 °C (-133.6 °F)

Flash Point 71 °C (159.8 °F) [6]

Autoignition Temperature 268 °C (514.4 °F)

Vapor Density 5.93 (Air = 1) [7]

Density 0.87 g/mL at 25 °C

Solubility in Water Slightly soluble

Toxicological Data
Toxicological data is essential for determining the health hazards associated with 2-Ethylhexyl
acetate.

Endpoint Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity
Rat Oral

LD50: >5,000

mg/kg
Not Classified [2]

Acute Dermal

Toxicity
Guinea Pig Dermal

LD50: >

17,400 mg/kg

bw

Not Classified

Skin Irritation Rabbit Dermal - Category 2 [4][5]

Eye Irritation - - - Not Classified [2]
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Ecotoxicological Data
The environmental hazards of 2-Ethylhexyl acetate are primarily related to its toxicity to

aquatic organisms.

Endpoint Species
Exposure
Time

Value
Classificati
on

Reference

Acute Aquatic

Toxicity
Daphnia sp. 48 hours

EC50: >1 to

≤10 mg/L
Category 2 [8]

Experimental Protocols
The GHS classifications are based on data from standardized experimental protocols, such as

those developed by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 401)
Objective: To determine the acute oral toxicity of a substance.

Test Animal: Typically the rat.

Procedure: A single dose of 2-Ethylhexyl acetate is administered by gavage to a group of

fasted animals. The animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Body weight is recorded weekly. A necropsy is performed on all animals at the

end of the study.

Endpoint: The LD50 (the dose that is lethal to 50% of the test animals) is calculated. For 2-
Ethylhexyl acetate, the LD50 was found to be greater than 5000 mg/kg, which does not

meet the criteria for classification for acute oral toxicity.

Acute Dermal Irritation (Based on OECD Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation.

Test Animal: Typically the albino rabbit.
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Procedure: A small area of the animal's skin is shaved. A 0.5 mL dose of 2-Ethylhexyl
acetate is applied to the skin and covered with a gauze patch for a 4-hour exposure period.

The skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Endpoint: The mean scores for erythema and edema are calculated. A mean score of ≥ 2.3

and ≤ 4.0 for erythema/eschar or for edema in at least 2 of 3 tested animals is indicative of a

skin irritant (Category 2).[4]

Acute Aquatic Toxicity - Daphnia sp. (Based on OECD
Guideline 202)

Objective: To determine the acute immobilization of Daphnia sp. when exposed to a

substance.

Test Organism:Daphnia magna (water flea), less than 24 hours old.

Procedure: The daphnids are exposed to a range of concentrations of 2-Ethylhexyl acetate
in water for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is

calculated. An EC50 value of >1 to ≤10 mg/L results in a classification of Acute Aquatic

Toxicity Category 2.[8]

GHS Classification Logic
The following diagram illustrates the logical workflow for the GHS classification of 2-Ethylhexyl
acetate based on its properties.
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GHS classification workflow for 2-Ethylhexyl acetate.

This guide is intended for informational purposes and should not be used as a substitute for a

comprehensive safety data sheet (SDS) or a formal risk assessment. Always consult the most

current SDS for detailed safety information and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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